![molecular formula C12H12N2O3S B2804283 5-[(3,4-Dimethoxyphenyl)methylene]-4-imino-1,3-thiazolidin-2-one CAS No. 1164509-23-2](/img/structure/B2804283.png)
5-[(3,4-Dimethoxyphenyl)methylene]-4-imino-1,3-thiazolidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-[(3,4-Dimethoxyphenyl)methylene]-4-imino-1,3-thiazolidin-2-one is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It is a thiazolidinone derivative that exhibits promising biological activities such as anti-inflammatory, anti-cancer, and anti-microbial properties.
Scientific Research Applications
Bioactivity and Medicinal Chemistry
Background
5-[(3,4-Dimethoxyphenyl)methylene]-4-imino-1,3-thiazolidin-2-one: (referred to as DPMBC) is a compound with an intriguing structure that combines a thiazolidinone ring and a substituted phenyl group. Its unique features make it a promising candidate for various applications.
Applications
- DPMBC has demonstrated potent cytotoxic activity against cancer cells . Researchers have investigated its mechanisms of action in different cancer cell lines, including HL-60 human promyelocytic leukemia and PC-3 human prostate cancer cells.
- While not explicitly reported for DPMBC, thiazolidinone derivatives have shown antiviral properties . Investigating DPMBC’s effects against specific viruses could be valuable.
Anticancer Properties
Antiviral Activity
Organic Synthesis and Catalysis
Background
- DPMBC synthesis involves the Michael addition of N-heterocycles to chalcones using ionic organic solids as catalysts .
Applications
properties
IUPAC Name |
(5Z)-4-amino-5-[(3,4-dimethoxyphenyl)methylidene]-1,3-thiazol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O3S/c1-16-8-4-3-7(5-9(8)17-2)6-10-11(13)14-12(15)18-10/h3-6H,1-2H3,(H2,13,14,15)/b10-6- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXGGLQUXLNYRJR-POHAHGRESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=C2C(=NC(=O)S2)N)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=C\2/C(=NC(=O)S2)N)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-[(3,4-Dimethoxyphenyl)methylene]-4-imino-1,3-thiazolidin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.